Cas no 2199-69-1 (o-Dichlorobenzene-d4, 98%)

• Product name: o-Dichlorobenzene-d4, 98%
• CAS No: 2199-69-1
• MF: C₆H₄Cl₂
• MW: 151.0266
• MDL: MFCD00037106
• CID: 84173
• PubChem ID: 24859968

o-Dichlorobenzene-d4, 98% Chemical and Physical Properties

Names and Identifiers

• Deuterated 1,2-dichlorobenzene
• 1,2-Dichlorobenzene-d4
• 1,2-Dichlorobenzene-d4 Solution
• 1,2-dichloro-3,4,5,6-tetradeuterio-benzene
• 1,2-Dichlorobenzene-d4 & Fluorobenzene
• Base
• Benzene-1,2,3,4-D4-,5,6-dichloro
• d4-1,2-dichlorobenzene
• DE225
• Neutral Surrogate Standard
• Neutrals Surrogate Mix
• o-dichlorobenzene-d4
• Tetradeutero-1,2-dichlorobenzene
• 1,2-Dichlorotetradeuterobenzene
• 1,2-dichloro-3,4,5,6-tetradeuteriobenzene
• 1,2-Dichlorobenzene D4
• Benzene-1,2,3,4-D4-, 5,6-dichloro-
• Benzene-1,2,3,4-d4, 5,6-dichloro-
• o-Dichloro(2H4)benzene
• RFFLAFLAYFXFSW-RHQRLBAQSA-N
• 1,2-Dichloro(~2~H_4_)benzene
• VZ2
• o-Dichlorobenzene-d4, 98%
• 1,2-Dichlorobenzene D4 100 microg/mL in Acetone
• J-014405
• 1,2-Dichlorobenzene-d4, analytical standard
• 1,2-Dichlorobenzene D4 2000 microg/mL in Methanol
• A815816
• Benzene-1,2,3,4-d4,5,6-dichloro-
• 1,2-bis(chloranyl)-3,4,5,6-tetradeuterio-benzene
• D99189
• SCHEMBL42874
• EINECS 218-606-0
• MFCD00037106
• 1,2-Dichloro-3,4,5,6-tetradeuterobenzene
• CAA19969
• 1,2-Dichlorobenzene-d4, 98 atom % D
• DTXSID00944591
• 2199-69-1
• 1,2-Dichlorobenzene-3,4,5,6-d4
• 1,2-Dichlorobenzene-D4 (D, 99%)
• A935659
• AKOS015888409
• DICHLORO((2)H?)BENZENE
• 1,2-Dichlorobenzene-d4 (Reagent grade)

• MDL： MFCD00037106
• Inchi： 1S/C6H4Cl2/c7-5-3-1-2-4-6(5)8/h1-4H/i1D,2D,3D,4D
• InChI Key： RFFLAFLAYFXFSW-RHQRLBAQSA-N
• SMILES： ClC1=C([2H])C([2H])=C([2H])C([2H])=C1Cl

Computed Properties

• Exact Mass: 149.99400
• Monoisotopic Mass: 149.994113
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 62.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Tautomer Count: nothing
• Topological Polar Surface Area: 0
• Surface Charge: 0
• XLogP3: 3.4

Experimental Properties

• Color/Form: liquid
• Density: 1.341 g/mL at 25 °C(lit.)
• Melting Point: -17 °C (lit.)
• Boiling Point: 178-180 °C(lit.)
• Flash Point: Fahrenheit: 150.8 ° f < br / > Celsius: 66 ° C < br / >
• Refractive Index: n20/D 1.5509(lit.)
• Water Partition Coefficient: Insoluble in water
• PSA: 0.00000
• LogP: 2.99340
• Sensitiveness: Sensitive to humidity
• Solubility: Not determined
• Color/Form: 2000 μg/mL in methanol

o-Dichlorobenzene-d4, 98% Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302,H315,H319,H335,H410
• Warning Statement： P261,P273,P305+P351+P338,P501
• Hazardous Material transportation number：UN 1591 6
• WGK Germany：3
• Hazard Category Code： 22-36/37/38-50/53
• Safety Instruction： S23; S60; S61; S36/37; S24/25; S53; S45
• FLUKA BRAND F CODES：10
• Hazardous Material Identification：
• PackingGroup：III
• Explosive Limit：2.2-12%(V)
• Safety Term：6.1
• Storage Condition：2-8°C
• Packing Group：III
• HazardClass：6.1
• Risk Phrases：R22

o-Dichlorobenzene-d4, 98% Customs Data

• HS CODE：29039110

Related Categories

• Solvents and Organic Chemicals Organic Solvents